N-{4-[(4-ethyl-1-piperazinyl)carbonyl]phenyl}benzamide

• IUPAC Name: N-[4-(4-ethylpiperazine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H23N3O2/c1-2-22-12-14-23(15-13-22)20(25)17-8-10-18(11-9-17)21-19(24)16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3,(H,21,24)
• InChI Key: AJPUGXGRVHKVJS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N-{4-[(4-ethyl-1-piperazinyl)carbonyl]phenyl}benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as NEB, and it belongs to the class of benzamides.

Mechanism of Action

NEB acts as a dopamine D2 receptor antagonist, which means that it blocks the activity of dopamine at these receptors. This results in a decrease in dopamine signaling, which can have various effects on behavior and physiology.
Biochemical and Physiological Effects
NEB has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. It has been shown to decrease locomotor activity in rodents, which suggests that it may have a sedative effect. NEB has also been shown to decrease the release of dopamine in the brain, which can have various effects on behavior and physiology.

Advantages and Limitations for Lab Experiments

NEB has several advantages for use in lab experiments. It is a highly specific dopamine D2 receptor antagonist, which means that it can be used to selectively block the activity of these receptors. NEB is also relatively easy to synthesize and has a high purity. However, NEB has some limitations for use in lab experiments. It has a relatively short half-life, which means that it may need to be administered multiple times during an experiment. NEB also has some potential side effects, such as sedation and decreased locomotor activity.

Future Directions

There are several future directions for research on NEB. One potential direction is to study its effects on other dopamine receptor subtypes, such as the D1 receptor. Another potential direction is to study its effects on other neurotransmitter systems, such as the serotonin system. NEB could also be studied for its potential use in the treatment of other neurological disorders, such as depression and anxiety. Finally, NEB could be studied for its potential use in the development of new drugs for the treatment of addiction and other psychiatric disorders.

Scientific Research Applications

NEB has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for dopamine D2 receptors, which are involved in the regulation of motor function, reward, and addiction. NEB has also been studied for its potential use in the treatment of Parkinson's disease, schizophrenia, and drug addiction.